Cas no 622791-80-4 ((2Z)-6-(2-chloro-6-fluorophenyl)methoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-(2-chloro-6-fluorophenyl)methoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 622791-80-4
• MF: C₂₀H₁₂ClFO₄
• MW: 370.758288383484
• CID: 5417690
• Update Time: 2025-07-08

(2Z)-6-(2-chloro-6-fluorophenyl)methoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-[(2-chloro-6-fluorophenyl)methoxy]-2-(furan-2-ylmethylidene)-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-[(2-chloro-6-fluorophenyl)methoxy]-2-(2-furanylmethylene)-
• (2Z)-6-(2-chloro-6-fluorophenyl)methoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C20H12ClFO4/c21-16-4-1-5-17(22)15(16)11-25-13-6-7-14-18(9-13)26-19(20(14)23)10-12-3-2-8-24-12/h1-10H,11H2
• InChI Key： OHBILVVUIUWVGK-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC3=C(F)C=CC=C3Cl)=CC=C2C(=O)C1=CC1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-6-(2-chloro-6-fluorophenyl)methoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Introduction to Compound with CAS No 622791-80-4 and Its Applications in Chemical Biology

Compound with the CAS number 622791-80-4 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically (2Z)-6-(2-chloro-6-fluorophenyl)methoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one, exhibits a unique combination of functional groups that make it a promising candidate for various biological and chemical applications.

This compound belongs to a class of heterocyclic compounds that are widely studied for their potential pharmacological properties. The presence of a benzofuran core, combined with fluorine and chlorine substituents, enhances its interactiveness with biological targets. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and mechanisms of action of such molecules with high accuracy, making them valuable tools in drug discovery.

The benzofuran scaffold is particularly interesting due to its structural versatility and biological relevance. It is known to be a key structural motif in many natural products and pharmaceuticals, exhibiting a wide range of biological activities. The specific substitution pattern in (2Z)-6-(2-chloro-6-fluorophenyl)methoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one contributes to its unique chemical properties, making it an attractive candidate for further investigation.

In recent years, there has been a surge in the use of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability and metabolic stability. The chloro substituent in this compound also plays a crucial role in modulating its interactions with biological targets. These features make it a valuable scaffold for designing novel therapeutic agents.

The furan ring in the molecular structure of this compound adds another layer of complexity and functionality. Furan derivatives are known for their ability to interact with various biological receptors and enzymes, making them useful in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific arrangement of the methylidene group and the methoxy substituent further enhances its potential as a pharmacophore.

Recent studies have demonstrated the importance of understanding the three-dimensional structure of molecules in predicting their biological activity. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how these compounds interact with biological targets at the molecular level. This information is crucial for designing molecules with improved efficacy and reduced side effects.

The synthesis of complex organic molecules like (2Z)-6-(2-chloro-6-fluorophenyl)methoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one requires meticulous planning and expertise. Researchers often employ multi-step synthetic routes that involve various organic transformations. The use of modern catalytic methods has made these syntheses more efficient and scalable, enabling the production of large quantities for further studies.

The field of chemical biology continues to evolve rapidly, with new discoveries being made at an unprecedented pace. The development of high-throughput screening technologies has allowed researchers to rapidly test the activity of thousands of compounds against various biological targets. This has led to the identification of novel lead compounds that can be further optimized into therapeutic agents.

In conclusion, compound with CAS No 622791-80-4 represents a significant advancement in the field of chemical biology. Its unique molecular structure and functional groups make it a promising candidate for various applications in pharmaceutical research. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in the development of new drugs and treatments.